2-(4-Methyl-2-nitrophenoxy)acetohydrazide

• IUPAC Name: 2-(4-methyl-2-nitrophenoxy)acetohydrazide
• InChI: InChI=1S/C9H11N3O4/c1-6-2-3-8(7(4-6)12(14)15)16-5-9(13)11-10/h2-4H,5,10H2,1H3,(H,11,13)
• InChI Key: JYBQVXBOOOHKPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCC(=O)NN)[N+](=O)[O-]
• Molecular Formula: C9H11N3O4
• DSSTOX Substance ID: DTXSID80350090
• Molecular Weight: 225.20 g/mol
• CAS No.: 329222-71-1

Description

2-(4-Methyl-2-nitrophenoxy)acetohydrazide (4M2NP-AH) is a synthetic compound that has been widely studied for its potential applications in scientific research. It is a hydrazide derivative of 4-methyl-2-nitrophenol, and has been used in a variety of biochemical and physiological studies due to its ability to form stable complexes with proteins and other biomolecules. In

Scientific Research Applications

Nonlinear Optical Applications

• 2-(4-Methyl-2-nitrophenoxy)acetohydrazide derivatives exhibit significant nonlinear optical properties, suggesting potential in optical device applications like optical limiters and optical switches. These properties were revealed through the synthesis and examination of three specific hydrazones using z-scan technique with nanosecond laser pulses at 532 nm. The compounds demonstrated optical power limiting behavior, particularly notable in compounds 1 and 3 (Naseema et al., 2010).

Antileishmanial Activity

• New analogues of 2-(substitutedphenoxy)-N-[(aryl)methylidene]acetohydrazide were synthesized and showcased notable in vitro antileishmanial activity against promastigotes of Leishmania donovani. One compound, specifically 2-(2,4-Dichlorophenoxy)-N′-{[4-(morpholin-4-yl)phenyl]methylidene}acetohydrazide, stood out for its promising antileishmanial activity, indicating a potential role in therapeutic interventions for leishmaniasis (Ahsan et al., 2016).

Antimicrobial and Anthelmintic Activities

• A series of 2-(4-chloro-3-methylphenoxy)-N′-[{5′-(substituted aryl)-furan-2′-yl}-methylidene]-acetohydrazides were synthesized and evaluated for their antimicrobial and anthelmintic properties. The compounds demonstrated notable antibacterial activity against various bacterial strains and significant anthelmintic activity against earthworm species, suggesting potential utility in antimicrobial and anthelmintic treatments (Varshney et al., 2014).

Safety and Hazards

The safety data sheet (SDS) for “2-(4-Methyl-2-nitrophenoxy)acetohydrazide” can be found here. Please refer to the SDS for detailed safety and hazard information.